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Compound of Interest

Compound Name: Boehmenan
CAS No.: 57296-22-7
Cat. No.: B602802
Get Quote
. J

Structural Identity & Chemical Logic

Boehmenan is not a simple lignan; it is a highly functionalized 8-5' neolignan (phenylcoumaran
type).[1] Its structure represents a specific downstream modification of the common lignan
precursor, dehydrodiconiferyl alcohol (DDCA).

Chemical Class: Dihydrobenzofuran neolignan (8-5' coupled).[1]

o Distinctive Feature: It is the bis-feruloyl ester of dehydrodiconiferyl alcohol.[1] The core
scaffold (DDCA) is esterified at both the C9 and C9' aliphatic hydroxyl positions with ferulic
acid moieties.

e Molecular Formula:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline
ng-star-inserted">

[2]

» Key Pharmacophore: The dihydrobenzofuran ring (rigid core) combined with two flexible
feruloyl "arms," which likely contribute to its potency against p70S6K signaling and
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mitochondrial stability.

The Biosynthesis Pathway

The biosynthesis of Boehmenan follows a biphasic logic: Skeletal Construction followed by
Scaffold Decoration.

Phase I: Monolignhol Generation (General
Phenylpropanoid Pathway)

The pathway initiates with the deamination of Phenylalanine, proceeding through the
cinnamate/monolignol pathway to generate Coniferyl Alcohol, the essential monomer.

e Enzymes: PAL (Phenylalanine ammonia-lyase) ngcontent-ng-c1352109670=""_nghost-ng-
€1270319359="" class="inline ng-star-inserted">

C4H
4CL
CCR

CAD.

Phase lI: Stereoselective Radical Coupling (The 8-5'
Event)

Two molecules of Coniferyl Alcohol undergo oxidative coupling.[1] Unlike random radical
coupling, this step is stereochemically controlled in plants like Clematis armandii.

e Mechanism: A Laccase (LAC) or Peroxidase (PRX) generates the phenoxy radical. A Dirigent
Protein (DIR) captures these radicals, orienting them to force an 8-5' coupling rather than the
8-8' (pinoresinol) or 8-O-4' modes.[1]

e Product:Dehydrodiconiferyl alcohol (DDCA). This forms the dihydrobenzofuran core.

Phase Ill: Regiospecific Acylation (The Boehmenan
Specific Step)
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The transition from common DDCA to Boehmenan requires the attachment of two feruloyl
groups.

e Enzyme Candidate:Hydroxycinnamoyl-Transferase (HCT) or a specific BAHD
Acyltransferase.[1]

e Reaction: The enzyme utilizes Feruloyl-CoA as the acyl donor.[1] It targets the primary
aliphatic alcohols at positions C9 (on the furan ring side chain) and C9' (on the propyl side
chain) of the DDCA core.

« Significance: This diesterification dramatically increases lipophilicity and likely enhances
membrane permeability compared to the parent DDCA.

Pathway Visualization (DOT)
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Figure 1: The biosynthetic cascade from Phenylalanine to Boehmenan.[1] Note the
convergence of the monolignol pathway with the specific acylation step using Feruloyl-CoA.

Experimental Protocol: Isolation & Validation

To study Boehmenan, one must isolate it from the complex lignan matrix of Clematis armandii
stems ("Chuan-Mu-Tong").[1] The following protocol ensures high purity for pharmacological
assays.

Step 1: Extraction & Fractionation[3][4]

» Raw Material: Pulverize dried stems of Clematis armandii (5 kg).

e Solvent Extraction: Macerate in 95% Ethanol (3 x 10L) at room temperature for 72 hours.
Evaporate solvent in vacuo to yield crude extract.

 Liquid-Liquid Partition: Suspend crude extract in water. Partition successively with:
o Petroleum Ether (removes lipids/waxes).
o Dichloromethane (

) or Chloroform (
). (Target Fraction)

o n-Butanol (removes glycosides).[1]
» Focus: Boehmenan concentrates in the

fraction due to its lipophilic ester groups.

Step 2: Chromatographic Purification[1]

e Silica Gel Column: Elute the

fraction with a gradient of Petroleum Ether : Acetone (10:1

1:1).
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o Sephadex LH-20: Purify semi-pure fractions using MeOH as eluent to remove chlorophyll
and polymeric tannins.[1]

e Preparative HPLC (Final Polish):
o Column: C18 Reverse Phase (e.g., ODS-A, 5
m).
o Mobile Phase: Acetonitrile : Water (Isocratic 65:35 or gradient 60-80% ACN).[1]
o Detection: UV at 280 nm and 320 nm (feruloyl absorption).

Step 3: Structural Validation (Self-Validating
Checkpoints)

Verify the isolate using these specific NMR signatures. If these signals are absent, the
compound is not Boehmenan.
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Structural Feature

1H NMR Signal (approx.[2]

[3] ngcontent-ng-

¢c1352109670="" _nghost-

ng-c1270319359=""
class="inline ng-star-
inserted">

» PpmM)

Diagnostic Value

Benzofuran H-7

5.5 - 5.6 (d, J=6-7 Hz)

Confirms 8-5'
dihydrobenzofuran ring

closure.

Feruloyl Olefins

6.3 (d) and 7.6 (d) (J=16 Hz)

Two sets of signals confirm

twotrans-feruloyl groups.[1]

Oxymethylene (C9)

4.4 - 4.6 (m)

Downfield shift indicates

acylation (ester linkage) at C9.

[1]

Methoxy Groups

3.8 - 3.9 (singlets)

Should observe signals for 4

distinct methoxy groups.[1]

Drug Development Potential

Boehmenan has emerged as a lead compound for anti-cancer therapeutics, specifically

targeting non-small cell lung cancer (NSCLC) and epidermoid carcinoma.

Mechanism of Action[6][7][8]

e p70S6K Inhibition: Boehmenan inhibits the phosphorylation of p70S6 Kinase, a downstream

effector of the mTOR pathway, blocking protein synthesis required for cancer cell

proliferation.

o Mitochondrial Destabilization: It induces the collapse of mitochondrial membrane potential (

), leading to ROS generation and intrinsic apoptosis.

» Whnt Signaling: Recent studies indicate inhibition of Wnt/
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-catenin signaling, relevant for cancer stem cell suppression.

Pharmacological Data Summary[1][2][31[4][7]1[9][10]

IC50 (
Cell Line Effect Key Biomarkers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Fplcell%2Farticle%2F33%2F1%2F129%2F6017359
https://www.benchchem.com/product/b602802?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Boehmenan
https://www.acgpubs.org/doc/2018080912361525-RNP-1303-287.pdf
https://espace.library.uq.edu.au/view/UQ:327472
https://www.researchgate.net/publication/316065690_Ferulic_Acid_and_Naturally_Occurring_Compounds_Bearing_a_Feruloyl_Moiety_A_Review_on_Their_Structures_Occurrence_and_Potential_Health_Benefits
https://pubmed.ncbi.nlm.nih.gov/27698262/
https://pubmed.ncbi.nlm.nih.gov/27698262/
https://pubmed.ncbi.nlm.nih.gov/24661966/
https://pubmed.ncbi.nlm.nih.gov/24661966/
https://pubmed.ncbi.nlm.nih.gov/24661966/
https://pubmed.ncbi.nlm.nih.gov/24661966/
https://www.benchchem.com/product/b602802/docs#technical-guide-biosynthesis-and-isolation-of-boehmenan
https://www.benchchem.com/product/b602802/docs#technical-guide-biosynthesis-and-isolation-of-boehmenan
https://www.benchchem.com/product/b602802/docs#technical-guide-biosynthesis-and-isolation-of-boehmenan
https://www.benchchem.com/product/b602802/docs#technical-guide-biosynthesis-and-isolation-of-boehmenan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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